Cas no 853690-76-3 (N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide)

• Product Name: N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• CAS No: 853690-76-3
• MF: C₁₉H₁₆N₂O₃
• MW: 320.341944694519
• CID: 6561847
• PubChem ID: 5892349
• Update Time: 2025-05-21

N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide
• 2-Propenamide, 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(phenylmethyl)-

• Inchi： 1S/C19H16N2O3/c20-12-16(19(22)21-13-14-4-2-1-3-5-14)10-15-6-7-17-18(11-15)24-9-8-23-17/h1-7,10-11H,8-9,13H2,(H,21,22)
• InChI Key： PUEZMENXNZWVSK-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(C#N)=CC1=CC=C2OCCOC2=C1

Additional information on N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide

Exploring N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide (CAS 853690-76-3): A Versatile Chemical Building Block

The compound N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide (CAS 853690-76-3) represents an intriguing molecular structure that has garnered significant attention in pharmaceutical and materials science research. This benzodioxin-containing acrylamide derivative combines multiple functional groups - including a cyano group, benzyl amide, and dihydrobenzodioxin moiety - making it a valuable scaffold for drug discovery and material development.

Recent searches in scientific databases reveal growing interest in benzodioxin derivatives due to their diverse biological activities. The 2,3-dihydro-1,4-benzodioxin structural motif present in this compound is particularly noteworthy, as it appears in several FDA-approved drugs and bioactive molecules. Researchers are actively investigating how modifications to the N-benzyl-2-cyanoacrylamide portion might influence the compound's physicochemical properties and potential applications.

The molecular architecture of N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide offers several points for structural diversification. The cyano group at the 2-position and the acrylamide double bond provide opportunities for nucleophilic addition reactions, while the benzyl group can be modified to alter lipophilicity. These features make CAS 853690-76-3 an attractive intermediate for medicinal chemistry programs targeting various disease areas.

From a synthetic chemistry perspective, the preparation of N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide typically involves Knoevenagel condensation between appropriately substituted benzodioxin carboxaldehydes and N-benzyl-2-cyanoacetamide. Recent publications have explored microwave-assisted and catalyst-free variations of this reaction to improve yields and reduce environmental impact - topics of significant interest in modern green chemistry initiatives.

The electron-withdrawing cyano group in this molecule contributes to its potential as a Michael acceptor in biological systems, while the dihydrobenzodioxin moiety may influence pharmacokinetic properties. These characteristics have led researchers to investigate CAS 853690-76-3 as a potential precursor for kinase inhibitors and other therapeutic agents, particularly in oncology and inflammation research areas that dominate current pharmaceutical development.

Material scientists have also shown interest in N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide derivatives for their potential applications in organic electronics. The conjugated system formed by the acrylamide double bond and benzodioxin ring suggests possible utility in organic semiconductors or photovoltaic materials - aligning with growing global interest in sustainable energy solutions.

Analytical characterization of this compound typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The presence of both aromatic protons from the benzyl and benzodioxin groups and the acrylamide protons creates distinctive patterns in 1H NMR spectra, while the cyano group produces a characteristic signal in IR spectroscopy around 2200 cm⁻¹ - information frequently sought by synthetic chemists working with similar structures.

Stability studies indicate that N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide should be stored under inert conditions to prevent degradation. The acrylamide moiety may be susceptible to polymerization under certain conditions, while the benzodioxin system generally demonstrates good stability - important considerations for researchers planning long-term storage or transportation of this material.

Patent literature reveals several applications for compounds structurally related to CAS 853690-76-3, particularly in areas of small molecule drug discovery and functional material development. The specific substitution pattern of this molecule - with its benzyl group at the amide nitrogen and cyano group at the α-position - appears to offer unique advantages in certain biological assays, though detailed mechanism-of-action studies remain areas of active investigation.

As research into heterocyclic acrylamide derivatives continues to expand, N-benzyl-2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)prop-2-enamide stands out as a compound with significant potential across multiple disciplines. Its balanced combination of lipophilic character from the benzyl group, hydrogen bonding capability from the amide, and electronic properties from the conjugated system make it a fascinating subject for both fundamental research and applied development projects.